
Environmental Fate of cis-6-Nonenal: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-6-Nonenal

Cat. No.: B1232533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

December 19, 2025

Executive Summary
This technical guide provides a comprehensive overview of the current understanding of the

environmental fate of cis-6-Nonenal. Drawing upon available experimental data for structurally

similar compounds and predictive quantitative structure-activity relationship (QSAR) models,

this document outlines the expected behavior of cis-6-Nonenal in various environmental

compartments. Key areas covered include physicochemical properties, biodegradation,

hydrolysis, atmospheric oxidation, photodegradation, bioaccumulation potential, and aquatic

toxicity. While experimental data specific to cis-6-Nonenal is limited, this guide offers a robust

assessment based on established scientific principles and computational modeling to inform

environmental risk assessments and guide further research.

Introduction
Cis-6-Nonenal is an unsaturated aldehyde with the molecular formula C₉H₁₆O. It is a

component of the aroma of various fruits and vegetables, including melons and cucumbers.

With its use in fragrances and flavorings, understanding its environmental fate is crucial for a

comprehensive safety and risk assessment. This guide synthesizes available information to

provide a detailed technical overview of its expected environmental persistence,

transformation, and potential ecological effects.
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Physicochemical Properties
The environmental transport and partitioning of a chemical are largely governed by its

physicochemical properties. The properties of cis-6-Nonenal are summarized in the table

below.

Property Value Source

Molecular Formula C₉H₁₆O PubChem[1]

Molecular Weight 140.22 g/mol PubChem[1]

CAS Number 2277-19-2 FEMA[2]

Physical State Liquid The Good Scents Company[3]

Boiling Point 87 °C at 19 mmHg ChemicalBook[4]

Water Solubility 204.9 mg/L (estimated) The Good Scents Company[3]

log Kow (Octanol-Water

Partition Coefficient)
2.89 (Predicted) EPI Suite™

Vapor Pressure
0.239 mmHg at 25 °C

(Predicted)
EPI Suite™

Henry's Law Constant
1.83 x 10⁻⁵ atm-m³/mol

(Predicted)
EPI Suite™

Environmental Fate and Degradation Pathways
The overall environmental fate of cis-6-Nonenal is determined by a combination of biotic and

abiotic degradation processes.
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Figure 1: Key environmental fate pathways for cis-6-Nonenal.

Biodegradation
Biodegradation is a primary mechanism for the removal of organic chemicals from the

environment. Based on QSAR predictions, cis-6-Nonenal is expected to be readily

biodegradable.

Predicted Biodegradation Data:
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Model Prediction Endpoint

EPI Suite™ (BIOWIN) Readily biodegradable
Probability of ready

biodegradability: 0.74 (High)

VEGA-QSAR
Readily biodegradable (good

reliability)

Ready Biodegradability Model

(IRFMN)

Danish QSAR Database Class: Readily biodegradable Ready biodegradability

These predictions suggest that cis-6-Nonenal is unlikely to persist in environments with active

microbial populations, such as wastewater treatment plants, soil, and surface waters. The

unsaturated aldehyde structure is generally susceptible to microbial attack.

Experimental Protocol: Ready Biodegradability (OECD 301F - Manometric Respirometry Test)

This method evaluates the ready biodegradability of a substance by measuring the oxygen

consumed by microorganisms in a closed respirometer.

Test System: A defined volume of mineral medium containing the test substance at a known

concentration (typically 2-10 mg/L) is inoculated with a small amount of activated sludge

from a wastewater treatment plant.

Incubation: The test vessels are sealed and incubated in the dark at a constant temperature

(20 ± 1 °C) for 28 days.

Measurement: The consumption of oxygen is measured continuously by a pressure sensor

in the headspace of the respirometer.

Data Analysis: The percentage of biodegradation is calculated by comparing the measured

oxygen consumption with the theoretical oxygen demand (ThOD) of the test substance. A

substance is considered readily biodegradable if it reaches at least 60% of its ThOD within a

10-day window during the 28-day test period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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